Cas no 85-69-8 (1,2-Benzenedicarboxylicacid, 1-butyl 2-(2-ethylhexyl) ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1-butyl 2-(2-ethylhexyl) ester
• CAS No: 85-69-8
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 725501
• PubChem ID: 6818
• Update Time: 2024-03-01

1,2-Benzenedicarboxylicacid, 1-butyl 2-(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1-butyl 2-(2-ethylhexyl) ester
• 1-O-butyl 2-O-(2-ethylhexyl) benzene-1,2-dicarboxylate
• Butyl2-ethylhexylphthalate(Technical)
• 1,2-Benzenedicarboxylicacid,butyl2-ethylhexylester
• 1-Butyl 2-(2-ethylhexyl) phthalate
• 2-ethylhexylbutylphthalate
• Phthalic acid, butyl 2-ethylhexyl ester
• phthalicacid,butyl2-ethylhexylester
• N-BUTYL-2-ETHYL-HEXYLPHTHALATE
• Phthalic acid 1-butyl 2-(2-ethylhexyl) ester

• Inchi： 1S/C20H30O4/c1-4-7-11-16(6-3)15-24-20(22)18-13-10-9-12-17(18)19(21)23-14-8-5-2/h9-10,12-13,16H,4-8,11,14-15H2,1-3H3
• InChI Key： AVOLBYOSCILFLL-UHFFFAOYSA-N
• SMILES： C1(C(OCCCC)=O)=CC=CC=C1C(OCC(CC)CCCC)=O

Computed Properties

• Exact Mass: 334.214409
• Monoisotopic Mass: 334.214409
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 0.9930
• Melting Point: 25°C
• Boiling Point: 391.24°C (rough estimate)
• Flash Point: 189.9°C
• Refractive Index: 1.4434 (estimate)
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1,2-Benzenedicarboxylicacid, 1-butyl 2-(2-ethylhexyl) ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters